Cas no 2034454-15-2 (2-methoxy-N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylacetamide)

• Product Name: 2-methoxy-N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylacetamide
• CAS No: 2034454-15-2
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 6395686
• PubChem ID: 119101245
• Update Time: 2025-06-28

2-methoxy-N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylacetamide
• LLFMOVRHJZFROM-UHFFFAOYSA-N
• Acetamide, 2-methoxy-N-[2-(3-methyl-2,2-dioxido-2,1,3-benzothiadiazol-1(3H)-yl)ethyl]-
• F6510-0850
• 2034454-15-2
• 2-methoxy-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)acetamide
• 2-methoxy-N-[2-(1-methyl-2,2-dioxo-2lambda6,1,3-benzothiadiazol-3-yl)ethyl]acetamide
• AKOS026692321
• 2-methoxy-N-[2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]acetamide

• Inchi： 1S/C12H17N3O4S/c1-14-10-5-3-4-6-11(10)15(20(14,17)18)8-7-13-12(16)9-19-2/h3-6H,7-9H2,1-2H3,(H,13,16)
• InChI Key： LLFMOVRHJZFROM-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=CC=CC=C2N(C)S1(=O)=O)(=O)COC

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3(Predicted)
• pka: 14.10±0.46(Predicted)

Additional information on 2-methoxy-N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylacetamide

Recent Advances in the Study of 2-methoxy-N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylacetamide (CAS: 2034454-15-2)

The compound 2-methoxy-N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylacetamide (CAS: 2034454-15-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiadiazole core and acetamide side chain, exhibits promising pharmacological properties, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic routes, and evaluating its therapeutic potential in various disease models.

One of the key areas of investigation has been the compound's interaction with cellular targets involved in inflammatory and neurodegenerative diseases. Preliminary in vitro studies have demonstrated that 2034454-15-2 exhibits potent inhibitory effects on certain enzymes and receptors implicated in these conditions. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its ability to selectively bind to and modulate the activity of key proteins in the NF-κB pathway, suggesting potential applications in treating chronic inflammation and autoimmune disorders.

In addition to its biological activity, significant progress has been made in the synthetic chemistry of 2034454-15-2. A recent study in Organic Letters (2024) described an optimized, high-yield synthesis route that improves the scalability and purity of the compound. This advancement is critical for further preclinical and clinical development, as it addresses previous challenges related to the compound's complex structure and stability under various conditions.

Pharmacokinetic and toxicological evaluations of 2-methoxy-N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylacetamide have also been conducted. Data from animal models indicate favorable absorption and distribution profiles, with minimal off-target effects at therapeutic doses. These findings, reported in Drug Metabolism and Disposition (2023), support the compound's potential as a viable candidate for further drug development.

Looking ahead, ongoing research aims to explore the broader therapeutic applications of 2034454-15-2, including its potential use in oncology and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials. The compound's unique chemical scaffold and promising biological activity position it as a valuable asset in the pursuit of novel therapeutics.

In conclusion, the latest research on 2-methoxy-N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylacetamide underscores its potential as a multifaceted pharmacological agent. Continued investigation into its mechanisms, synthetic optimization, and therapeutic applications will be essential to fully realize its clinical promise.